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Compound of Interest

Compound Name: 1-Heptanol-d7

Cat. No.: B15557430 Get Quote

Disclaimer: This document provides a comprehensive safety data summary for 1-Heptanol. The

deuterated analogue, 1-Heptanol-d7, is expected to have very similar safety and toxicological

properties. However, due to the isotopic substitution, minor variations in physical properties will

exist. This guide should be used as a primary reference, but it is always recommended to

consult the specific Safety Data Sheet (SDS) provided by the supplier for 1-Heptanol-d7.

Chemical Identification and Physical Properties
1-Heptanol is a clear, colorless liquid with a characteristic mild, alcoholic odor.[1] It is a straight-

chain fatty alcohol with seven carbon atoms. While very slightly soluble in water, it is miscible

with ethanol and ether.[2][3]

Table 1: Physical and Chemical Properties of 1-Heptanol
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Property Value Source

Molecular Formula C₇H₁₆O [2]

Molecular Weight 116.20 g/mol

CAS Number 111-70-6

Boiling Point
175-176 °C (348.8 °F) at 760

mmHg

Melting/Freezing Point
-34°C to -36 °C (-30.3°F to

-33°F)

Density 0.822 g/cm³ at 20-25 °C

Vapor Pressure 0.5 - 0.7 hPa at 20 °C

Flash Point
73 - 76 °C (163.4 - 169 °F) -

Closed Cup

Autoignition Temp. 350 °C (662 °F)

Refractive Index ~1.424 at 20 °C

Solubility
Insoluble in water; Miscible

with alcohol and ether

Hazard Identification and Classification
1-Heptanol is classified as a combustible liquid that causes serious eye irritation. It is also

considered harmful to aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Aquatic Hazard (Chronic) Category 3
H412: Harmful to aquatic life

with long lasting effects

Signal Word: Warning

Toxicological Data
Toxicological studies indicate that 1-Heptanol has low acute toxicity via oral and dermal routes.

The primary health concern is serious eye irritation. No components are identified as known or

anticipated carcinogens by IARC, NTP, or OSHA.

Table 3: Acute Toxicity Data

Exposure
Route

Endpoint Value Species Guideline Source

Oral LD50
5,500 - 6,200

mg/kg
Rat OECD 401

Dermal LD50 >2,000 mg/kg Rabbit

Inhalation LC0
> 7.4 mg/l (4

h)
Rat OECD 403

Key Toxicological Effects:

Eye Irritation: Causes serious irritation upon contact.

Skin Irritation: Not classified as a skin irritant, though prolonged contact may defat the skin,

leading to dryness or cracking.

Sensitization: Did not cause sensitization in laboratory animals.
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Mutagenicity: Not classified as a germ cell mutagenic.

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are derived from standard safety guidelines for handling combustible

and irritant chemicals.

4.1 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is mandatory:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate or if aerosols/mists are generated, use a

NIOSH/MSHA-approved respirator with an organic vapor cartridge.

4.2 Engineering Controls and Storage

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

Eyewash stations and safety showers must be readily accessible.

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and

other ignition sources. Keep containers tightly closed.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.

4.3 Spill and Leak Protocol

Evacuate & Ventilate: Remove all sources of ignition and ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., sand,

earth, vermiculite).

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.

Decontamination: Clean the affected area thoroughly.

4.4 First Aid Measures

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and plenty of water.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Visualized Workflows and Pathways
The following diagrams illustrate the logical flow for safely managing 1-Heptanol-d7 in a

research environment.
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Caption: Workflow for Safe Chemical Handling from Acquisition to Disposal.
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Chemical Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Consult Physician

Action

Remove Contaminated Clothing
Wash with Soap & Water

Action

Rinse with Water (15+ min)
Remove Contacts

Consult Physician Immediately

Action

Do NOT Induce Vomiting
Rinse Mouth

Consult Physician Immediately

Action
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Caption: First Aid Response Protocol for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557430?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

